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The table below summarizes the available experimental data for Trimetozine and its most studied analog,

LQFM289.

Compound
Name

Class /
Type

Reported Effective
Dose(s) & Model

Key
Pharmacological
Effects

Key Findings &
Proposed Mechanism

Trimetozine
(TMZ)

Original

drug; mild
sedative [1]

Historically used for

anxiety, depression,
insomnia [1]

Sedative, anxiolytic

[1]

Structure:

trimethoxybenzene +
morpholine [1]

| LQFM289 | Molecular hybrid of TMZ and BHT [1] | 10 mg/kg (single oral dose) in mice [1] | Anxiolytic-

like activity; reduced corticosterone and TNF-α levels [1] | • Molecular Hybrid: Combines BHT's

antioxidant moiety with TMZ's morpholine [1] • Mechanism: Interaction with benzodiazepine binding sites

(GABAA receptor); supported by docking studies and flumazenil reversal [1] • Antioxidant Profile:

Phenolic group (from BHT) is electrochemically active, suggesting free-radical scavenging potential [1] | |

Chromone-Containing Allylmorpholines (CCAMs) | Novel class; morpholine derivatives [2] | Various,

tested in adult zebrafish [2] | Sedative and anxiolytic-like effects (low doses) [2] | • In Vitro: AChE/BChE

inhibition & NMDA receptor blockade [2] • In Vivo: Sedative effect in zebrafish; anxiolytic effect for
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compound 4 (33a) at low concentrations [2] • Note: Effects not reversed by NMDA or cholinergic

antagonists in zebrafish, suggesting a complex in vivo mechanism [2] |

Experimental Protocol Overview

For the key data on LQFM289, the experimental methodologies were as follows:

In Vivo Behavioral Study (Anxiolytic Effect): The anxiolytic-like activity of LQFM289 was evaluated
in mice at an oral dose of 10 mg/kg. Its effect was blocked by pre-treatment with flumazenil, a

benzodiazepine receptor antagonist, which helps confirm the involvement of the GABAA receptor

system [1].

Biochemical Analysis: Following the behavioral tests, the same single oral dose of LQFM289 (10
mg/kg) led to a significant reduction in the levels of corticosterone (a stress hormone) and tumor

necrosis factor-alpha (TNF-α, a pro-inflammatory cytokine) in mice [1].
Electrochemical & Computational Studies: The compound's redox behavior was investigated using

voltammetry on a glassy carbon electrode. Two oxidation peaks were identified: one related to the
phenolic antioxidant group (from BHT) and another from the morpholine amino group. Density

Functional Theory (DFT) calculations supported these findings by modeling the molecule's electronic
structure [1].

Visualizing the Molecular Hybridization Strategy

The core design principle behind LQFM289 is molecular hybridization. The following diagram illustrates

how the active components of BHT and Trimetozine were combined to create the new analog.
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Research Gaps and How to Proceed

The available data is promising for LQFM289, but a full dose-response comparison with other analogs is

lacking. Here’s how you can deepen your investigation:

Search for Specific Analogs: The current results are focused on LQFM289. You could perform

targeted searches for other specific analogs mentioned in the literature, such as LQFM212 or other
compounds from the same research groups [1] [3].

Explore Broader Morpholine Derivatives: Consider expanding your search to include "morpholine
derivatives" with anxiolytic or sedative properties, which may provide a wider pool of compounds for

comparison, as seen with the Chromone-Containing Allylmorpholines (CCAMs) [2].
Consult Specialized Databases: For comprehensive pre-clinical and clinical data, searching

dedicated pharmacological and medicinal chemistry databases (e.g., PubChem, ChEMBL) may yield
more quantitative dose-response information than general literature searches.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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